Benzopyrazone
Description
Benzopyrazone is a heterocyclic compound characterized by a benzene ring fused to a pyrazone moiety (a five-membered ring containing two nitrogen atoms at positions 1 and 2).
Properties
CAS No. |
3878-14-6 |
|---|---|
Molecular Formula |
C24H20N2O3 |
Molecular Weight |
384.4 g/mol |
IUPAC Name |
4-(3-oxo-3-phenylpropyl)-1,2-diphenylpyrazolidine-3,5-dione |
InChI |
InChI=1S/C24H20N2O3/c27-22(18-10-4-1-5-11-18)17-16-21-23(28)25(19-12-6-2-7-13-19)26(24(21)29)20-14-8-3-9-15-20/h1-15,21H,16-17H2 |
InChI Key |
PETSKIJKVDPIFF-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)CCC2C(=O)N(N(C2=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCC2C(=O)N(N(C2=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Other CAS No. |
3878-14-6 |
Synonyms |
enzopyrazon benzopyrazone |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
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